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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

Diphenylmethane-d2, ensuring that operational questions are answered with clear, procedural

guidance. While specific safety data for Diphenylmethane-d2 is limited, the following

procedures are based on the known properties of its non-deuterated counterpart,

Diphenylmethane, and general best practices for chemical waste management.

Essential Safety and Handling Information
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for Diphenylmethane and adhere to your institution's specific hazardous waste management

protocols. Always handle chemical waste in a well-ventilated area and wear appropriate

Personal Protective Equipment (PPE).

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Diphenylmethane,

which are expected to be very similar for Diphenylmethane-d2.
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Property Value

Physical State Solid

Appearance Light yellow

Molecular Formula C₁₃H₁₀D₂

Molecular Weight 170.25 g/mol

Melting Point 24.5 - 25 °C / 76.1 - 77 °F[1]

Boiling Point 265 °C / 509 °F @ 760 mmHg[1]

Flash Point 127 °C / 260.6 °F[1]

Solubility Insoluble in water[1]

Autoignition Temperature 486 °C / 906.8 °F[1]

Detailed Disposal Protocol
The recommended disposal procedure for Diphenylmethane-d2 involves collection and

segregation as solid chemical waste for subsequent removal by your institution's Environmental

Health and Safety (EHS) department. Direct disposal in regular trash or down the sanitary

sewer is not permissible.

Experimental Protocol: Waste Collection and Storage

This protocol outlines the steps for the safe collection and temporary storage of

Diphenylmethane-d2 waste within the laboratory.

Materials:

Designated and labeled hazardous waste container (leak-proof, with a secure lid)

Waste label with "Hazardous Waste," chemical name (Diphenylmethane-d2), and

associated hazards

Spatula or scoop
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Appropriate PPE (nitrile gloves, safety goggles, lab coat)

Procedure:

Waste Segregation: At the point of generation, carefully collect all solid Diphenylmethane-
d2 waste, including contaminated consumables (e.g., weigh boats, contaminated paper

towels).

Container Labeling: Affix a completed hazardous waste label to a designated, compatible

waste container. Ensure the chemical name is written out in full.

Waste Transfer: In a chemical fume hood, carefully transfer the solid waste into the labeled

container using a spatula or scoop. Avoid generating dust.[1]

Container Sealing: Securely close the container lid to prevent any release of contents.

Temporary Storage: Store the sealed container in a designated satellite accumulation area

for hazardous waste. This area should be away from incompatible materials, particularly

strong oxidizing agents.[1]

Disposal Request: Once the container is full or ready for disposal, submit a chemical waste

pickup request to your institution's EHS department according to their specific procedures.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Diphenylmethane-d2.
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Diphenylmethane-d2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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